Cas no 1251575-09-3 (N-[(3-chlorophenyl)methyl]-6-pyrazol-1-ylpyridine-3-carboxamide)

• Product Name: N-[(3-chlorophenyl)methyl]-6-pyrazol-1-ylpyridine-3-carboxamide
• CAS No: 1251575-09-3
• MF: C₁₆H₁₃ClN₄O
• MW: 312.753621816635
• CID: 5901519
• PubChem ID: 49665765
• Update Time: 2025-06-13

N-[(3-chlorophenyl)methyl]-6-pyrazol-1-ylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-chlorophenyl)methyl]-6-pyrazol-1-ylpyridine-3-carboxamide
• 1251575-09-3
• AKOS024485728
• N-[(3-chlorophenyl)methyl]-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide
• N-(3-chlorobenzyl)-6-(1H-pyrazol-1-yl)nicotinamide
• VU0624845-1
• F3406-8142

• Inchi： 1S/C16H13ClN4O/c17-14-4-1-3-12(9-14)10-19-16(22)13-5-6-15(18-11-13)21-8-2-7-20-21/h1-9,11H,10H2,(H,19,22)
• InChI Key： HYVBKNKBZJEDJT-UHFFFAOYSA-N
• SMILES： C1=NC(N2C=CC=N2)=CC=C1C(NCC1=CC=CC(Cl)=C1)=O

Computed Properties

• Exact Mass: 312.0777887g/mol
• Monoisotopic Mass: 312.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.8Ų

Additional information on N-[(3-chlorophenyl)methyl]-6-pyrazol-1-ylpyridine-3-carboxamide

Recent Advances in the Study of N-[(3-chlorophenyl)methyl]-6-pyrazol-1-ylpyridine-3-carboxamide (CAS: 1251575-09-3)

The compound N-[(3-chlorophenyl)methyl]-6-pyrazol-1-ylpyridine-3-carboxamide (CAS: 1251575-09-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of N-[(3-chlorophenyl)methyl]-6-pyrazol-1-ylpyridine-3-carboxamide, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity to various biological targets, including kinases and other enzymes implicated in disease pathways.

One of the most promising aspects of this compound is its potential as an inhibitor of specific protein kinases involved in inflammatory and oncogenic processes. Preliminary in vitro studies have demonstrated significant inhibitory activity against several key kinases, suggesting its utility in the development of novel anti-inflammatory and anti-cancer therapies. Further in vivo studies are currently underway to validate these findings.

In addition to its kinase inhibitory properties, N-[(3-chlorophenyl)methyl]-6-pyrazol-1-ylpyridine-3-carboxamide has shown potential as a modulator of cellular signaling pathways. Recent research has highlighted its ability to interfere with the NF-κB pathway, which plays a critical role in immune response and inflammation. This dual mechanism of action makes it a particularly interesting candidate for further investigation.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. However, the current body of research provides a strong foundation for the continued exploration of N-[(3-chlorophenyl)methyl]-6-pyrazol-1-ylpyridine-3-carboxamide as a potential therapeutic agent.

In conclusion, the compound N-[(3-chlorophenyl)methyl]-6-pyrazol-1-ylpyridine-3-carboxamide (CAS: 1251575-09-3) represents a promising area of research in chemical biology and medicinal chemistry. Its unique properties and potential therapeutic applications warrant further investigation, and ongoing studies are expected to yield valuable insights into its mechanism of action and clinical potential.